Cas no 61880-92-0 (2-Pyridinecarboxylic acid, 3,5-dimercapto-)

• Product name: 2-Pyridinecarboxylic acid, 3,5-dimercapto-
• CAS No: 61880-92-0
• MF: C₆H₅NO₂S₂
• MW: 187.2394
• CID: 463944
• PubChem ID: 12361213

2-Pyridinecarboxylic acid, 3,5-dimercapto- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 3,5-dimercapto-
• 3,5-bis(sulfanyl)pyridine-2-carboxylic acid
• 61880-92-0
• CHEMBL3252127
• DTXSID20494088

• Inchi： InChI=1S/C6H5NO2S2/c8-6(9)5-4(11)1-3(10)2-7-5/h1-2,10-11H,(H,8,9)
• InChI Key： QWZHLFIMQHWSCA-UHFFFAOYSA-N
• SMILES： C1=C(C=NC(=C1S)C(=O)O)S

Computed Properties

• Exact Mass: 186.97625
• Monoisotopic Mass: 186.97617075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.2Ų
• XLogP3: 1

Experimental Properties

• PSA: 50.19